Cas no 338792-54-4 (N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine)

• Product Name: N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine
• CAS No: 338792-54-4
• MF: C₁₄H₁₁F₆N₃O
• MW: 351.247063875198
• CID: 5741898
• PubChem ID: 3752092
• Update Time: 2025-06-13

N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine
• 6G-431S
• 338792-54-4
• AKOS005097180
• N,N-dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]-2-pyrimidinamine
• N,N-DIMETHYL-N-(4-(TRIFLUOROMETHYL)-6-[3-(TRIFLUOROMETHYL)PHENOXY]-2-PYRIMIDINYL)AMINE
• 2-Pyrimidinamine, N,N-dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]-
• N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine

• Inchi： 1S/C14H11F6N3O/c1-23(2)12-21-10(14(18,19)20)7-11(22-12)24-9-5-3-4-8(6-9)13(15,16)17/h3-7H,1-2H3
• InChI Key： OZCWQYIBKQBFNS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(N=1)N(C)C)OC1=CC=CC(C(F)(F)F)=C1)(F)F

Computed Properties

• Exact Mass: 351.08063096g/mol
• Monoisotopic Mass: 351.08063096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 355.2±52.0 °C(Predicted)
• pka: 1.96±0.10(Predicted)

Additional information on N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine

Research Brief on N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine (CAS: 338792-54-4)

N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine (CAS: 338792-54-4) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of kinase inhibition and anti-inflammatory effects. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview of its current status in drug discovery and development.

The compound's structure, characterized by the presence of trifluoromethyl groups and a pyrimidine core, suggests high bioactivity and selectivity. Recent synthetic approaches have optimized the yield and purity of 338792-54-4, enabling more detailed pharmacological evaluations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways, making it a promising candidate for the treatment of autoimmune diseases.

In addition to its kinase inhibitory properties, N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine has shown potential in oncology research. Preclinical studies have revealed its ability to modulate cell cycle progression and induce apoptosis in certain cancer cell lines. These findings were further supported by in vivo experiments, where the compound demonstrated reduced tumor growth in mouse models without significant toxicity. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancers.

Despite these promising results, challenges remain in the development of 338792-54-4 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires formulation optimization to improve its absorption and distribution. Researchers are also investigating structural modifications to enhance its selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials, with preliminary data expected in the next two years.

In conclusion, N,N-Dimethyl-4-(trifluoromethyl)-6-[3-(trifluoromethyl)phenoxy]pyrimidin-2-amine represents a promising scaffold for the development of novel kinase inhibitors with applications in inflammation and oncology. Continued research into its mechanisms, pharmacokinetics, and therapeutic potential will be critical to its success in the drug development pipeline. This brief highlights the importance of interdisciplinary collaboration and innovative synthetic strategies to overcome current limitations and unlock the full potential of this compound.